Cas no 96100-89-9 (Dansyl-diethanolamine)

• Product Name: Dansyl-diethanolamine
• CAS No: 96100-89-9
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• CID: 819330
• PubChem ID: 180670
• Update Time: 2025-07-20

Dansyl-diethanolamine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide,5-(dimethylamino)-N,N-bis(2-hydroxyethyl)-
• Dansyl-diethanolamine
• 5-(dimethylamino)-N,N-bis(2-hydroxyethyl)naphthalene-1-sulfonamide
• SCHEMBL13713847
• starbld0038007
• 1-Naphthalenesulfonamide, 5-(dimethylamino)-N,N-bis(2-hydroxyethyl)-
• DTXSID80242123
• 96100-89-9
• Dansyldiethanolamine

• Inchi： 1S/C16H22N2O4S/c1-17(2)15-7-3-6-14-13(15)5-4-8-16(14)23(21,22)18(9-11-19)10-12-20/h3-8,19-20H,9-12H2,1-2H3
• InChI Key： AGZCFUVAHPIIPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(=CC=CC=12)N(C)C)(N(CCO)CCO)(=O)=O

Computed Properties

• Exact Mass: 338.13
• Monoisotopic Mass: 338.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.5A^2

Experimental Properties

• Density: 1.326
• Boiling Point: 546.7°Cat760mmHg
• Flash Point: 284.4°C
• Refractive Index: 1.638

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on Dansyl-diethanolamine

Recent Advances in the Application of Dansyl-diethanolamine (CAS: 96100-89-9) in Chemical Biology and Pharmaceutical Research

Dansyl-diethanolamine (CAS: 96100-89-9) is a fluorescent probe widely used in chemical biology and pharmaceutical research due to its unique photophysical properties and versatility in labeling biomolecules. Recent studies have highlighted its applications in protein-protein interaction studies, drug discovery, and cellular imaging. This research brief synthesizes the latest findings on Dansyl-diethanolamine, focusing on its chemical properties, mechanisms of action, and emerging applications in the biomedical field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Dansyl-diethanolamine as a fluorescent tag for tracking the intracellular localization of small-molecule drugs. The study utilized high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to confirm the stability and specificity of Dansyl-diethanolamine conjugates under physiological conditions. Researchers observed that the probe's fluorescence intensity remained stable over a wide pH range, making it suitable for in vivo imaging applications.

In another groundbreaking study published in ACS Chemical Biology, Dansyl-diethanolamine was employed to investigate the binding dynamics of G-protein-coupled receptors (GPCRs). The probe's ability to undergo fluorescence quenching upon binding to specific receptor sites provided real-time insights into ligand-receptor interactions. This approach has significant implications for the development of targeted therapies for neurological disorders.

Recent advancements in nanotechnology have also leveraged Dansyl-diethanolamine for the development of fluorescent nanoparticles. A 2024 study in Nature Nanotechnology reported the synthesis of Dansyl-diethanolamine-conjugated gold nanoparticles for enhanced imaging of tumor margins during surgery. The nanoparticles exhibited high biocompatibility and superior signal-to-noise ratios, paving the way for their clinical translation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Dansyl-diethanolamine-based probes. A 2023 review in Chemical Reviews highlighted the need for further studies to address issues such as nonspecific binding and photobleaching. Future research directions include the design of derivatives with improved selectivity and stability, as well as the integration of Dansyl-diethanolamine with other imaging modalities such as positron emission tomography (PET).

In conclusion, Dansyl-diethanolamine (CAS: 96100-89-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique properties and adaptability to various experimental setups make it indispensable for advancing our understanding of complex biological systems. Ongoing research efforts are expected to further expand its applications, particularly in the realms of drug discovery and precision medicine.